Cas no 6120-29-2 (1,3-BENZODIOXOLE-5-ACETONITRILE, 6-CHLORO-)

• Product Name: 1,3-BENZODIOXOLE-5-ACETONITRILE, 6-CHLORO-
• CAS No: 6120-29-2
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• CID: 3187033
• PubChem ID: 21218122
• Update Time: 2025-04-21

1,3-BENZODIOXOLE-5-ACETONITRILE, 6-CHLORO- Chemical and Physical Properties

Names and Identifiers

• 1,3-BENZODIOXOLE-5-ACETONITRILE, 6-CHLORO-
• 6120-29-2
• AKOS024207276
• Z803130982
• AB01000848-01
• 2-(6-chlorobenzo[d][1,3]dioxol-5-yl)acetonitrile
• 6-chloro-1,3-benzodioxole-5-acetonitrile
• IITQRQWGSKVUHS-UHFFFAOYSA-N
• F97444
• SCHEMBL2382336

• Inchi： 1S/C9H6ClNO2/c10-7-4-9-8(12-5-13-9)3-6(7)1-2-11/h3-4H,1,5H2
• InChI Key： IITQRQWGSKVUHS-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1CC#N)OCO2

Computed Properties

• Exact Mass: 195.0087061Da
• Monoisotopic Mass: 195.0087061Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.3Ų